Cas no 74784-06-8 (a-D-Glucopyranoside, methyl2-deoxy-2-(sulfoamino)-, 3-(hydrogen sulfate))

a-D-Glucopyranoside, methyl2-deoxy-2-(sulfoamino)-, 3-(hydrogen sulfate) structure
74784-06-8 structure
Product Name:a-D-Glucopyranoside, methyl2-deoxy-2-(sulfoamino)-, 3-(hydrogen sulfate)
CAS No:74784-06-8
MF:C7H15NO11S2
MW:353.324100732803
CID:563298
PubChem ID:194621
Update Time:2025-04-19

a-D-Glucopyranoside, methyl2-deoxy-2-(sulfoamino)-, 3-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside, methyl2-deoxy-2-(sulfoamino)-, 3-(hydrogen sulfate)
    • methyl-2-deoxy-2-sulfamino-alpha-D-glucopyranoside 3-sulfate
    • Methyl 2-deoxy-3-O-sulfo-2-(sulfoamino)hexopyranoside
    • DTXSID00996297
    • 74784-06-8
    • alpha-D-Glucopyranoside, methyl 2-deoxy-2-(sulfoamino)-, 3-(hydrogen sulfate)
    • MDSGS
    • Methyl-2-deoxy alpha-D-glycopyranoside 2-sulfamate 3-O-sulfate
    • SCHEMBL7121026
    • Inchi: 1S/C7H15NO11S2/c1-17-7-4(8-20(11,12)13)6(19-21(14,15)16)5(10)3(2-9)18-7/h3-10H,2H2,1H3,(H,11,12,13)(H,14,15,16)/t3-,4-,5-,6-,7+/m1/s1
    • InChI Key: WTXSKLVBYJSTQA-GKHCUFPYSA-N
    • SMILES: S(N[C@H]1[C@@H](OC)O[C@H](CO)[C@H]([C@@H]1OS(=O)(=O)O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 353.008652
  • Monoisotopic Mass: 353.008652
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 206

Experimental Properties

  • Density: 1.91
  • Refractive Index: 1.62
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